Cas no 1215334-90-9 (N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride)

• Product Name: N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride
• CAS No: 1215334-90-9
• MF: C₂₃H₂₉ClN₄O₂S
• MW: 461.019963026047
• CID: 5472065
• Update Time: 2025-07-16

N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]ethyl]-4-methoxy-, hydrochloride (1:1)
• N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride

• Inchi： 1S/C23H28N4O2S.ClH/c1-16-4-9-20-21(17(16)2)25-23(30-20)27-14-12-26(13-15-27)11-10-24-22(28)18-5-7-19(29-3)8-6-18;/h4-9H,10-15H2,1-3H3,(H,24,28);1H
• InChI Key： CMWXHKPCYMZTRD-UHFFFAOYSA-N
• SMILES： CC1C(=CC=C2SC(N3CCN(CCNC(C4C=CC(OC)=CC=4)=O)CC3)=NC=12)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride

Research Briefing on N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride (CAS: 1215334-90-9)

In recent years, the compound N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride (CAS: 1215334-90-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and piperazine moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride involves a multi-step process that includes the condensation of 4,5-dimethyl-1,3-benzothiazol-2-amine with piperazine derivatives, followed by the introduction of the 4-methoxybenzamide group. Recent studies have optimized this synthesis to improve yield and purity, making the compound more accessible for further research. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its affinity for certain receptor subtypes, suggesting potential applications in neurological and psychiatric disorders. For instance, research has demonstrated its ability to interact with serotonin and dopamine receptors, which could pave the way for novel treatments for depression and schizophrenia. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in preclinical models, showing favorable results for further development.

In the context of drug discovery, N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride has been explored as a lead compound for the design of new therapeutic agents. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, enabling the development of derivatives with enhanced efficacy and reduced side effects. Computational modeling and molecular docking simulations have further elucidated its binding mechanisms, providing insights into its mode of action at the molecular level.

Recent preclinical studies have expanded the scope of this compound's potential applications. For example, it has shown antitumor activity in certain cancer cell lines, attributed to its ability to inhibit specific signaling pathways involved in cell proliferation. These findings have sparked interest in its use as an adjunct therapy in oncology. Moreover, its anti-inflammatory properties have been investigated, with promising results in models of chronic inflammatory diseases. These diverse pharmacological effects highlight the versatility of this compound and its potential to address multiple unmet medical needs.

Despite these advancements, challenges remain in the development of N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride as a therapeutic agent. Issues such as dose-dependent toxicity and off-target effects need to be addressed through further optimization and rigorous safety assessments. Current research efforts are focused on improving its selectivity and reducing potential adverse effects, with the aim of advancing it to clinical trials. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate its development and translation into clinical practice.

In conclusion, N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-4-methoxybenzamide hydrochloride (CAS: 1215334-90-9) represents a promising candidate for drug development, with demonstrated efficacy in multiple therapeutic areas. Ongoing research continues to uncover its potential, and future studies will be critical in determining its clinical viability. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering new opportunities for innovation in the pharmaceutical industry.